Cas no 1805039-66-0 (Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-acetate)

Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-acetate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a reactive aminomethyl group, a bromo substituent, and a difluoromethyl moiety, enabling selective functionalization for complex molecule construction. The ethyl acetate ester enhances solubility and facilitates further derivatization. The presence of both electron-withdrawing (bromo, difluoromethyl) and electron-donating (aminomethyl) groups offers balanced reactivity for cross-coupling, nucleophilic substitution, or condensation reactions. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, leveraging its halogenated pyridine core for targeted modifications. High purity and stability under standard conditions ensure reliable performance in synthetic applications.

Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-acetate structure

1805039-66-0 structure

Product Name:Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-acetate

CAS No:1805039-66-0

MF:C₁₁H₁₃BrF₂N₂O₂

MW:323.133929014206

CID:4863735

Update Time:2025-06-13

Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-acetate
- Inchi： 1S/C11H13BrF2N2O2/c1-2-18-9(17)4-7-10(11(13)14)6(5-15)3-8(12)16-7/h3,11H,2,4-5,15H2,1H3
- InChI Key： DTYDZJFYIXRGKX-UHFFFAOYSA-N
- SMILES： BrC1=CC(CN)=C(C(F)F)C(CC(=O)OCC)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 282
XLogP3: 1.5
Topological Polar Surface Area: 65.2

Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029056994-1g	Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-acetate	1805039-66-0	97%	1g	$1,490.00	2022-04-01

Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-acetate Related Literature

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Additional information on Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-acetate

Recent Advances in the Study of Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-acetate (CAS: 1805039-66-0)

Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-acetate (CAS: 1805039-66-0) is a pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, including a difluoromethyl group and a bromo substituent, has been explored as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its role in the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds.

One of the most notable advancements in the study of this compound is its application in the synthesis of small-molecule kinase inhibitors. Researchers have demonstrated that the bromo and difluoromethyl groups in the pyridine ring can be strategically modified to enhance binding affinity and selectivity toward specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-acetate as a precursor in the development of a potent inhibitor targeting the epidermal growth factor receptor (EGFR), a key player in cancer progression.

In addition to its role in kinase inhibitor development, this compound has also shown promise in antimicrobial research. A recent study highlighted its utility as a building block for the synthesis of novel antibacterial agents. The presence of the aminomethyl group allows for further functionalization, enabling the creation of derivatives with enhanced activity against drug-resistant bacterial strains. Preliminary results from in vitro assays suggest that some of these derivatives exhibit potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant pathogens.

The synthetic pathways for Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-acetate have also been optimized in recent years. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have improved the efficiency and yield of its production. These methodological improvements are critical for scaling up the synthesis of this compound, making it more accessible for further research and potential industrial applications.

Despite these promising developments, challenges remain in the full characterization of the biological activities and safety profiles of derivatives based on this compound. Ongoing research aims to address these gaps by conducting comprehensive in vivo studies and toxicity assessments. The results of these studies will be pivotal in determining the compound's suitability for clinical development.

In conclusion, Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-acetate (CAS: 1805039-66-0) represents a versatile and valuable intermediate in medicinal chemistry. Its unique structural features and potential applications in kinase inhibition and antimicrobial therapy make it a compound of significant interest. Continued research and optimization of its synthetic pathways and biological activities will likely yield further breakthroughs in the coming years.